Cas no 54628-89-6 (1H-Inden-5-amine,1-(4-aminophenyl)-2,3-dihydro-1,3,3-trimethyl-)

• Product Name: 1H-Inden-5-amine,1-(4-aminophenyl)-2,3-dihydro-1,3,3-trimethyl-
• CAS No: 54628-89-6
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 371292
• PubChem ID: 3016901
• Update Time: 2025-05-30

1H-Inden-5-amine,1-(4-aminophenyl)-2,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-amine,1-(4-aminophenyl)-2,3-dihydro-1,3,3-trimethyl-
• PIDA
• 1-(4-aminophenyl)-1,3,3-trimethyl-2H-inden-5-amine
• 1-(4-aminophenyl)-1,3,3-trimethyl-2,3-dihydro-1H-inden-5-amine
• 1-(4-Aminophenyl)-2,3-dihydro-1,3,3-trimethyl-1H-inden-5-amine
• DTXSID30969898
• FT-0774684
• 1H-Inden-5-amine, 1-(4-aminophenyl)-2,3-dihydro-1,3,3-trimethyl-
• 54628-89-6
• SCHEMBL137367
• BCP29464
• EINECS 259-261-6
• NS00056278
• 1-(4-Aminophenyl)-1,3,3-trimethyl-5-indanamine
• MFCD18971260
• DB-345271
• G63623
• CGSKOGYKWHUSLC-UHFFFAOYSA-N

• Inchi： 1S/C18H22N2/c1-17(2)11-18(3,12-4-6-13(19)7-5-12)15-9-8-14(20)10-16(15)17/h4-10H,11,19-20H2,1-3H3
• InChI Key： CGSKOGYKWHUSLC-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1)C(C)(C)CC2(C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 266.17846
• Monoisotopic Mass: 266.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.091±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 257.9°C
• Refractive Index: 1.615
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Inden-5-amine,1-(4-aminophenyl)-2,3-dihydro-1,3,3-trimethyl-

1H-Inden-5-amine, 1-(4-Aminophenyl)-2,3-dihydro-1,3,3-trimethyl: A Comprehensive Overview

1H-Inden-5-amine, 1-(4-Aminophenyl)-2,3-dihydro-1,3,3-trimethyl (CAS No. 54628-89-6) is a complex organic compound with a unique chemical structure that has garnered significant attention in various fields of research. This compound belongs to the class of amines and is characterized by its indene backbone, which is a bicyclic aromatic system. The presence of multiple methyl groups and an amino group attached to the benzene ring introduces interesting electronic and steric properties that make this compound a valuable tool in synthetic chemistry and materials science.

The indene framework of this compound is notable for its stability and versatility. Indene derivatives have been extensively studied for their applications in drug discovery, where their ability to interact with biological targets such as enzymes and receptors makes them promising candidates for therapeutic agents. Recent studies have explored the potential of 1H-indenamine derivatives in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings highlight the importance of understanding the structural and functional properties of this compound to unlock its full potential in medicinal chemistry.

One of the key features of 1H-inden-5-amine is its ability to undergo various chemical transformations due to the reactivity of its amino group. This property has been exploited in the synthesis of more complex molecules, including heterocyclic compounds and polyaromatic systems. For instance, researchers have utilized this compound as a precursor in the construction of biologically active molecules with enhanced pharmacokinetic profiles. The use of green chemistry principles in these synthetic routes has further emphasized the sustainability aspect of working with such compounds.

In addition to its role in organic synthesis, 1H-indenamine derivatives have found applications in materials science. The compound's ability to form stable coordination complexes with transition metals has made it a valuable ligand in catalytic processes. Recent advancements in asymmetric catalysis have highlighted the importance of chiral indene-based ligands in achieving high enantioselectivity in reactions. This has opened new avenues for the production of chiral pharmaceuticals and agrochemicals with improved efficacy and reduced environmental impact.

The synthesis of 1H-inden-5-amine involves a series of well-established organic reactions, including Friedel-Crafts alkylation and amine alkylation. These methods ensure high yields and excellent control over the stereochemistry of the product. Moreover, the use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of this compound, providing insights into its molecular structure and purity.

From an environmental standpoint, understanding the fate and behavior of CAS No. 54628-89-6 in different ecosystems is crucial for assessing its potential risks. Recent studies have focused on evaluating its biodegradability under various conditions, which is essential for ensuring safe handling and disposal practices. These efforts align with global initiatives aimed at promoting sustainable chemistry practices across industries.

In conclusion, 1H-inden-5-amine, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, combined with its potential in drug discovery and materials science, underscores its significance in advancing modern chemistry. As researchers continue to explore new avenues for its utilization, this compound is poised to contribute significantly to both academic and industrial advancements.